5-[(3-methylphenoxy)methyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(3-methylphenoxy)methyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13N3O4/c1-11-4-2-7-14(8-11)22-10-15-17-16(18-23-15)12-5-3-6-13(9-12)19(20)21/h2-9H,10H2,1H3
• InChI Key: HDZQJNOHAPUYOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC2=NC(=NO2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol

Description

5-[(3-methylphenoxy)methyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole is a chemical compound that has been extensively studied for its potential in various scientific applications.

Mechanism of Action

The mechanism of action of 5-[(3-methylphenoxy)methyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole involves its reaction with NO to form a highly fluorescent product. This reaction is based on the fact that NO can react with certain aromatic compounds to form stable nitroso compounds. The resulting fluorescent product can be detected using various spectroscopic techniques, making it a valuable tool for studying NO in biological systems.
Biochemical and Physiological Effects
5-[(3-methylphenoxy)methyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole has been shown to have minimal toxicity and does not interfere with normal cellular processes. Its use as a fluorescent probe for NO detection has provided valuable insights into the role of NO in various physiological processes such as inflammation, angiogenesis, and neurotransmission.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(3-methylphenoxy)methyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole as a fluorescent probe for NO detection is its high sensitivity and selectivity. It can detect NO at very low concentrations, making it a valuable tool for studying NO in biological systems. However, one limitation of this compound is its potential for photobleaching, which can reduce its fluorescence intensity over time.

Future Directions

There are several future directions for the use of 5-[(3-methylphenoxy)methyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole in scientific research. One area of potential application is in the development of new diagnostic tools for various diseases such as cancer and cardiovascular disease. Another potential direction is the use of this compound in the study of NO signaling pathways and their role in various physiological processes. Additionally, there is potential for the development of new fluorescent probes based on the structure of 5-[(3-methylphenoxy)methyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole for the detection of other important signaling molecules in biological systems.

Synthesis Methods

The synthesis of 5-[(3-methylphenoxy)methyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole involves the reaction of 3-nitrobenzyl chloride with 3-methylphenoxyacetonitrile in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with hydrazine hydrate to form the final product. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

5-[(3-methylphenoxy)methyl]-3-(3-nitrophenyl)-1,2,4-oxadiazole has been extensively studied for its potential as a fluorescent probe for detecting nitric oxide (NO) in biological systems. NO is a signaling molecule that plays a crucial role in many physiological processes, and its detection can provide valuable insights into various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders.